Cas no 120205-50-7 ((2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid)

• Product Name: (2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
• CAS No: 120205-50-7
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• MDL: MFCD18157735
• CID: 1031657
• PubChem ID: 11033491
• Update Time: 2025-05-20

(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-((S)-1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid
• (2R,3R)-BOC-dolaproine
• ((2R,3R)-3-((S)-1-(tertbutoxycarbonyl)pyrrolidin-2-yl)-3-Methoxy-2-Methylpropanoic acid
• Boc-Dap
• DOLPROLINE
• N-Boc-dolaproline
• N-Boc-dolaproline acid
• (2R,3R)-3-methoxy-2-methyl-3-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]propanoic acid
• N-Boc-dolaproine
• EOS-60617
• Dolastatin 10 intermediate Dap
• N-Boc-Dolaproline (K salt) (N-Boc-DAP-K salt) (free acid)
• (2R,3R)-3-((S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl)-3-Methoxy-2-Methylpropanoic acid (DAP)
• (2R,3R)-3-((S)-1-(tertbutoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanoic acid
• AK126815
• LNEHHTWYEBGHBY-OUAUKWLOSA-N
• RL00796
• OR3
• AMY30680
• VEA20550
• (2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
• J-500005
• (2R,3R)-3-((S)-1-(t-butoxycarbonyl)pyrrolidin-2-yl)-3-methoxy-2-methylpropanic acid
• HY-33046
• AKOS016012593
• DS-5307
• AKOS016016040
• SCHEMBL903564
• CS-B0750
• (2R,3R)-3-[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
• MFCD18157735
• DTXSID60452743
• 120205-50-7
• BP-20231
• 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-ss-methoxy-a-methyl-, (aR,ssR,2S)-; 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-ss-methoxy-a-methyl-, [2S-[2R*(aS*,ssS*)]]-; (aR,ssR,2S)-1-[(1,1-Dimethylethoxy)carbonyl]-ss-methoxy-

• MDL： MFCD18157735
• Inchi： 1S/C14H25NO5/c1-9(12(16)17)11(19-5)10-7-6-8-15(10)13(18)20-14(2,3)4/h9-11H,6-8H2,1-5H3,(H,16,17)/t9-,10+,11-/m1/s1
• InChI Key： LNEHHTWYEBGHBY-OUAUKWLOSA-N
• SMILES： O(C)[C@H]([C@H](C(=O)O)C)[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17300
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 397.8±17.0°C at 760 mmHg
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 76.07000
• LogP: 2.05950

(2R,3R)-3-[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids